(S)-(-)-Propylene oxide
(S)-(-)-Propylene oxide
(S)-Methyloxirane is a reactant that has been used in the synthesis of (-)-Pyrenophorol, the macrolide dilactone Pyrenophorol was originally isolated from Byssochlamys niveah and Stemphylium radicinum. Pyrenophorol was moderately active against the fungus Microbotryum violaceum. It is an anti-fungal antibiotic produced by the plant pathogenic fungi Pyrenophora avenue and Stemphylium radicinum, which is closely related structurally to (-)- Pyrenophorol.
(S)-1,2-epoxypropane is a 1,2-epoxypropane. It is an enantiomer of a (R)-1,2-epoxypropane.
(S)-1,2-epoxypropane is a 1,2-epoxypropane. It is an enantiomer of a (R)-1,2-epoxypropane.
Brand Name:
Vulcanchem
CAS No.:
16088-62-3
VCID:
VC20872771
InChI:
InChI=1S/C3H6O/c1-3-2-4-3/h3H,2H2,1H3/t3-/m0/s1
SMILES:
CC1CO1
Molecular Formula:
C3H6O
Molecular Weight:
58.08 g/mol
(S)-(-)-Propylene oxide
CAS No.: 16088-62-3
Cat. No.: VC20872771
Molecular Formula: C3H6O
Molecular Weight: 58.08 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (S)-Methyloxirane is a reactant that has been used in the synthesis of (-)-Pyrenophorol, the macrolide dilactone Pyrenophorol was originally isolated from Byssochlamys niveah and Stemphylium radicinum. Pyrenophorol was moderately active against the fungus Microbotryum violaceum. It is an anti-fungal antibiotic produced by the plant pathogenic fungi Pyrenophora avenue and Stemphylium radicinum, which is closely related structurally to (-)- Pyrenophorol. (S)-1,2-epoxypropane is a 1,2-epoxypropane. It is an enantiomer of a (R)-1,2-epoxypropane. |
|---|---|
| CAS No. | 16088-62-3 |
| Molecular Formula | C3H6O |
| Molecular Weight | 58.08 g/mol |
| IUPAC Name | (2S)-2-methyloxirane |
| Standard InChI | InChI=1S/C3H6O/c1-3-2-4-3/h3H,2H2,1H3/t3-/m0/s1 |
| Standard InChI Key | GOOHAUXETOMSMM-VKHMYHEASA-N |
| Isomeric SMILES | C[C@H]1CO1 |
| SMILES | CC1CO1 |
| Canonical SMILES | CC1CO1 |
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